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Compound of Interest

Compound Name: Bax inhibitor peptide V5

Cat. No.: B549479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core cytoprotective effects of BIP-V5, a Bax-

inhibiting peptide. By elucidating its mechanism of action and providing detailed experimental

protocols, this document serves as a comprehensive resource for professionals in the fields of

cellular biology, pharmacology, and drug development.

Core Mechanism of Action: Inhibition of Apoptosis
BIP-V5 is a cell-permeable pentapeptide that exerts its cytoprotective effects primarily by

inhibiting the pro-apoptotic protein Bax.[1][2] Bax plays a pivotal role in the intrinsic pathway of

apoptosis, or programmed cell death. Upon activation, Bax translocates to the mitochondria,

leading to mitochondrial outer membrane permeabilization (MOMP), the release of cytochrome

c, and the subsequent activation of caspases, ultimately resulting in cell death. BIP-V5 directly

binds to Bax, preventing its activation and translocation to the mitochondria, thereby preserving

mitochondrial integrity and inhibiting the apoptotic cascade.[1][3]

Quantitative Data on the Cytoprotective Effects of
BIP-V5
The following tables summarize the quantitative data from key studies demonstrating the

efficacy of BIP-V5 in various models of cellular stress and disease.
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Cell Line Stressor
BIP-V5
Concentrati
on

Outcome
Measure

Result Reference

STF-cMyc
Endogenous

cMyc
0-50 μM Cell Death

Reduction in

cell death
[3]

H9c2
Triptolide

(160 nM)
100 μM Apoptosis

Significant

rescue from

apoptosis

[3]

A549
Bleomycin

(120 mU/ml)
200 μM Apoptosis

Significant

decrease in

apoptotic

changes

[4]

LA-4 Bleomycin Not Specified Apoptosis

Inhibition of

BLM-induced

apoptosis

[4]
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In Vivo
Model

Condition
BIP-V5
Administrat
ion

Outcome
Measure

Result Reference

Neonatal Rat

Hypoxic-

Ischemic

Brain

Damage

Lateral

ventricle

injection

TUNEL

positive cells,

Caspase-3,

Cytochrome c

expression

Marked

reduction in

TUNEL

positive cells;

Significant

decrease in

Caspase-3

and

Cytochrome c

expression

[1]

Mouse

Bleomycin-

induced lung

inflammation

Not Specified

Total cells,

macrophages

,

lymphocytes,

neutrophils in

BALF; Total

protein and

TGF-β1 in

BALF

Significant

decrease in

inflammatory

cells, total

protein, and

TGF-β1

levels

[2]

Mouse

Islet

transplantatio

n

100 μM

(pretreatment

)

Islet function

and graft

function

Significant

improvement

in islet and

graft function

[3]

Key Signaling Pathway: BIP-V5 Mediated Inhibition
of Apoptosis
The following diagram illustrates the signaling pathway through which BIP-V5 exerts its anti-

apoptotic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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